2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H9F3N2O2/c10-9(11,12)7-6(8(15)16)14-4-2-1-3-5(14)13-7/h1-4H2,(H,15,16)
• InChI Key: GFBVWFUOBGFUMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC(=C2C(=O)O)C(F)(F)F)C1
• Molecular Formula: C9H9F3N2O2
• Molecular Weight: 234.17 g/mol

Description

The compound “2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid” is a complex organic molecule that contains several functional groups. It has a trifluoromethyl group (-CF3), an imidazo[1,2-a]pyridine group, and a carboxylic acid group (-COOH). The trifluoromethyl group is a common motif in pharmaceuticals and agrochemicals due to its unique physicochemical properties. The imidazo[1,2-a]pyridine group is a fused heterocyclic system that is often found in bioactive compounds. The carboxylic acid group is a polar functional group that can participate in various chemical reactions and form hydrogen bonds, which can be important for biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazo[1,2-a]pyridine ring system, the trifluoromethyl group, and the carboxylic acid group. The electronic and steric properties of these groups would significantly influence the compound’s overall properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The carboxylic acid group could participate in acid-base reactions, esterification reactions, and amide formation reactions. The aromatic imidazo[1,2-a]pyridine system could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability. The carboxylic acid group could allow the compound to form hydrogen bonds, which could influence its solubility and its interactions with biological targets.

Scientific Research Applications

Synthesis and Functionalization

• Imidazo[1,2-a]pyridines are synthesized through various methods, including the reaction of acid chlorides with diaminopyridine and the treatment of trifluoroacetonitrile with pyridinium derivatives. These methods yield diverse products, including 3H-imidazo[4,5-b]pyridine derivatives and 3-carboxylic acid forms of imidazo[1,2-a]pyridines, showcasing the versatility of these compounds in synthetic chemistry (Yıldırım, Kandemirli, & Demir, 2005); (Banks & Thomson, 1984).

Photo-Organocatalysis

• A study describes the transition-metal-free, visible-light-mediated trifluoromethylation of imidazo[1,2-a]pyridines using anthraquinone-2-carboxylic acid as the photo-organocatalyst. This highlights the role of imidazo[1,2-a]pyridines in photochemical reactions (Zhou, Xu, & Zhang, 2019).

Advanced Synthesis Techniques

• Imidazo[1,2-a]pyridine-2-carboxylic acids have been synthesized using continuous flow methods, representing an advance in the efficiency of their production. This technique is significant for the large-scale production of these compounds (Herath, Dahl, & Cosford, 2010).

Structural and Optical Properties

• Research on various derivatives of imidazo[1,2-a]pyridine has been conducted to study their structural and optical properties. These studies are crucial for understanding the potential applications of these compounds in material science and photophysics (Tomoda, Hirano, Saito, Mutai, & Araki, 1999).

Versatility in Organic Chemistry

• The imidazo[1,2-a]pyridine skeleton serves as a versatile platform for generating new types of stable N-heterocyclic carbenes. This versatility underlines the potential of these compounds in various organic chemistry applications (Alcarazo, Roseblade, Cowley, Fernández, Brown, & Lassaletta, 2005).

Green Chemistry Approaches

• Recent strategies in synthesizing imidazo[1,2-a]pyridine derivatives emphasize the use of green reagents and atom economy. This aligns with the broader goal of sustainable chemistry (Yu, Su, & Cao, 2018).

Future Directions

The compound could potentially be investigated for its biological activity, given the presence of functional groups that are common in bioactive compounds. Future research could also explore its synthesis and the properties of its derivatives.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes, influencing their function .

Mode of Action

It’s known that the trifluoromethyl group in organic compounds often contributes to the unique physicochemical properties, which can influence the interaction with its targets .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

The presence of the trifluoromethyl group can influence the pharmacokinetic properties of the compound .

Result of Action

Similar compounds have been known to exert various effects at the molecular and cellular level .